Cas no 176088-47-4 (6-bromo-1,1-dimethyl-1,2,3,4-tetrahydronaphthalene)

6-bromo-1,1-dimethyl-1,2,3,4-tetrahydronaphthalene structure
176088-47-4 structure
Product Name:6-bromo-1,1-dimethyl-1,2,3,4-tetrahydronaphthalene
CAS No:176088-47-4
MF:C12H15Br
MW:239.151502847672
CID:2125354
PubChem ID:10586063
Update Time:2025-04-21

6-bromo-1,1-dimethyl-1,2,3,4-tetrahydronaphthalene Chemical and Physical Properties

Names and Identifiers

    • 6-bromo-1,1-dimethyl-1,2,3,4-tetrahydronaphthalene
    • 6-Bromo-1,2,3,4-tetrahydro-1,1-dimethylnaphthalene
    • IWVTVUANDUIMMI-UHFFFAOYSA-N
    • SCHEMBL2016698
    • DA-09226
    • 176088-47-4
    • 7-bromo-4,4-dimethyl-2,3-dihydro-1H-naphthalene
    • 6-Bromo-1,1-dimethyl-1,2,3,4-tetrahydro-naphthalene
    • F70707
    • Inchi: 1S/C12H15Br/c1-12(2)7-3-4-9-8-10(13)5-6-11(9)12/h5-6,8H,3-4,7H2,1-2H3
    • InChI Key: IWVTVUANDUIMMI-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)CCCC2(C)C

Computed Properties

  • Exact Mass: 238.03571g/mol
  • Monoisotopic Mass: 238.03571g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 0Ų
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